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Compound of Interest

Compound Name: Picrasin B

Cat. No.: B029745

Essential Safety and Handling Guide for Picrasin
B

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Picrasin B in a laboratory setting. Given the limited availability of
specific toxicity data for Picrasin B, it is crucial to handle this compound with a high degree of
caution, treating it as a substance with unknown toxicity. The following procedures are based
on established best practices for handling potentially hazardous chemical compounds.

Quantitative Data Summary

The following table summarizes the available physicochemical properties of Picrasin B. It is
important to note that comprehensive toxicity data (e.g., LD50) and some physical properties
like melting and boiling points are not readily available in published literature. Therefore,
conservative safety measures are paramount.
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Property Value Source(s)
Chemical Formula C21H2806 [L1121[31[4115]
Molecular Weight 376.4 g/mol [1112][31[4]
CAS Number 26121-56-2 [11[2][3][4]
Appearance Powder [2][5]

Soluble in DMSO, Chloroform,

Solubility Dichloromethane, Ethyl

Acetate, Acetone.

[2](5]

Short term: 0°C; Long term:

Storage ] [5]
-20°C, desiccated.
Melting Point Not available
Boiling Point Not available
o Not available. Handle as a
Toxicity (LD50) [1]

compound of unknown toxicity.

Operational Plan: Step-by-Step Handling

Procedures

Adherence to the following procedural steps is mandatory to ensure the safety of all laboratory

personnel when working with Picrasin B.

Engineering Controls

» Ventilation: All handling of Picrasin B powder, including weighing and preparation of

solutions, must be conducted within a certified chemical fume hood to prevent inhalation of

airborne particles.

o Designated Area: Establish a designated area for working with Picrasin B to prevent cross-

contamination. This area should be clearly marked.

Personal Protective Equipment (PPE)
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A comprehensive PPE regimen is required when handling Picrasin B.

Eye Protection: Chemical splash goggles that meet ANSI Z87.1 standards are mandatory. A
face shield should be worn over the goggles if there is a significant risk of splashing.

Hand Protection: Double-gloving with nitrile gloves is required. Inspect gloves for any signs
of damage before use and change them immediately if contamination is suspected.

Body Protection: A fully buttoned lab coat, preferably a disposable one, must be worn.
Ensure that clothing covers all exposed skin.

Respiratory Protection: If there is a risk of aerosol generation that cannot be contained within
a fume hood, a NIOSH-approved respirator may be necessary. A risk assessment should be
conducted to determine the appropriate level of respiratory protection.

Experimental Protocol: Preparation of a Stock Solution

The following is a general protocol for preparing a stock solution of Picrasin B. This should be

adapted based on specific experimental needs.

Preparation: Before starting, ensure the chemical fume hood is clean and operational.
Assemble all necessary equipment, including vials, pipettes, and the chosen solvent.

Weighing: Tare a clean, dry vial on an analytical balance inside the fume hood. Carefully add
the desired amount of Picrasin B powder to the vial using a spatula. Avoid creating dust.

Solubilization: Add the appropriate volume of solvent (e.g., DMSO) to the vial. Cap the vial
securely.

Mixing: Gently vortex or sonicate the vial until the Picrasin B is completely dissolved.

Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,
and date of preparation. Store the solution at the recommended temperature (-20°C for long-
term storage).

Spill and Emergency Procedures
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e Minor Spill (Powder): In case of a small spill within the fume hood, gently cover the spill with
absorbent paper towels. Dampen the paper towels with a suitable solvent (e.g., ethanol) to
avoid raising dust, and then carefully wipe the area. Place all contaminated materials in a
sealed bag for disposal.

e Minor Spill (Solution): Absorb the spill with an inert absorbent material (e.g., vermiculite or
sand). Place the contaminated material in a sealed container for disposal.

o Major Spill: Evacuate the immediate area and alert laboratory personnel and the safety
officer. If safe to do so, contain the spill to prevent it from spreading. Follow institutional
emergency procedures.

e Personal Exposure:

[¢]

Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing.

[¢]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.

[¢]

Inhalation: Move to fresh air immediately.

[e]

Ingestion: Do not induce vomiting.

[e]

In all cases of personal exposure, seek immediate medical attention and provide the
medical personnel with information about the compound if available.

Disposal Plan

All waste materials contaminated with Picrasin B must be treated as hazardous chemical

waste.

o Solid Waste: Contaminated PPE (gloves, disposable lab coats), paper towels, and other
solid materials should be collected in a designated, sealed, and clearly labeled hazardous
waste container.

e Liquid Waste: Unused solutions and contaminated solvents should be collected in a
designated, sealed, and clearly labeled hazardous waste container. Do not mix with other
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chemical waste unless compatibility has been confirmed.

o Disposal: All hazardous waste must be disposed of through the institution's environmental
health and safety office, following all local, state, and federal regulations.

Visual Safety and Workflow Diagrams

The following diagrams illustrate the safe handling workflow and potential biological

interactions of Picrasin B.
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Safe Handling Workflow for Picrasin B
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Caption: A flowchart illustrating the key steps for the safe handling of Picrasin B, from

preparation to disposal.

Potential Signaling Pathways Affected by Picrasma quassioides Extracts
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(contains Picrasin B)
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Caption: A diagram showing potential signaling pathways modulated by extracts of Picrasma

guassioides, which contains Picrasin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. sigmaaldrich.com [sigmaaldrich.com]

e 3. PICRASIN-B | 26121-56-2 [amp.chemicalbook.com]

e 4. Picrasin B | C21H2806 | CID 12313355 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 5. Picrasin B | CAS:26121-56-2 | Manufacturer ChemFaces [chemfaces.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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